Cas no 4237-00-7 ( )
structure
Product Name:
CAS No:4237-00-7
MF:C8H11O3PS
MW:218.209902048111
CID:928035
PubChem ID:316406
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl phenyl thiophosphate
- dimethoxyphosphorylsulfanylbenzene
- dimethoxyphosphorylsulfanyl-benzene
- DTXSID50311618
- NSC-244350
- SCHEMBL21078775
- 4237-00-7
- NSC244350
-
-
- Inchi： 1S/C8H11O3PS/c1-10-12(9,11-2)13-8-6-4-3-5-7-8/h3-7H,1-2H3
- InChI Key： RUHGOLPVRHFAJO-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)P(=O)(OC)OC
Computed Properties
- Exact Mass: 218.01673
- Monoisotopic Mass: 218.01665238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- PSA: 35.53
Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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